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Compound of Interest

Compound Name: Olanzapine ketolactam

Cat. No.: B15615002

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and analytical characterization of Olanzapine ketolactam, a significant impurity and
degradation product of the atypical antipsychotic agent, Olanzapine. This document is intended
for researchers, scientists, and professionals in drug development and quality control.

Chemical Identity and Structure

Olanzapine ketolactam, systematically named (32)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-
(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one, is a key related substance of Olanzapine. It is
identified by the CAS Number 1017241-34-7 and possesses the molecular formula
C17H20N40O2. The molecule exists as a mixture of (Z) and (E) isomers, arising from the
geometry of the exocyclic double bond.

Below is a 2D representation of the chemical structure of the (Z)-isomer of Olanzapine
ketolactam.

(2)-Olanzapine Ketolactam
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Chemical Structure of (Z)-Olanzapine Ketolactam
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Caption: 2D structure of (Z)-Olanzapine ketolactam.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Olanzapine ketolactam is
presented in the table below. This data is essential for the identification and quantification of
this impurity in drug substances and formulations.
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Property Value
CAS Number 1017241-34-7
Molecular Formula C17H20N402
Molecular Weight 312.37 g/mol
Appearance -
Melting Point -
Solubility -
Specific chemical shifts and coupling constants
1H NMR _ _
to be determined from experimental data.
Specific chemical shifts to be determined from
13C NMR _
experimental data.
Expected molecular ion peak [M+H]*™ at m/z
Mass Spectrometry (MS) 313. Detailed fragmentation pattern to be
determined.
Characteristic absorption bands for C=0
Infrared (IR) Spectroscopy (ketone and lactam), C=N, and aromatic

moieties are expected.

Note: '-' indicates data not available in the public domain and requires experimental
determination.

Synthesis of Olanzapine Ketolactam

Olanzapine ketolactam is primarily formed through the oxidative degradation of Olanzapine. A
laboratory-scale synthesis can be achieved through the reaction of Olanzapine with a suitable
oxidizing agent. The following is a generalized experimental protocol based on available
literature.[1]

Materials and Reagents

e Olanzapine
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Oxidizing agent (e.g., m-chloroperoxybenzoic acid (m-CPBA) or Oxone®)
Organic solvent (e.g., dichloromethane, acetonitrile)

Water

Sodium hydroxide solution

Hydrochloric acid solution

Sodium sulfate (anhydrous)

Silica gel for column chromatography

Appropriate deuterated solvents for NMR analysis

Synthetic Procedure

Reaction Setup: Dissolve Olanzapine in a suitable organic solvent in a round-bottom flask
equipped with a magnetic stirrer.

Oxidation: Add the oxidizing agent portion-wise to the stirred solution at a controlled
temperature (e.g., 0 °C to room temperature). The reaction progress can be monitored by
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up: Upon completion of the reaction, quench any excess oxidizing agent. Adjust the pH
of the mixture to be basic using a sodium hydroxide solution. Extract the aqueous layer with
an organic solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel using an appropriate eluent system to isolate the Olanzapine
ketolactam.

The logical workflow for the synthesis and characterization of Olanzapine ketolactam is

depicted in the diagram below.
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xidizing Agent

ynthesis

NMR Spectroscopy (*H, 13C) Mass Spectrometry IR Spectroscopy Purity Analysis (HPLC)

Characterization

Synthesis and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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